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Compound of Interest

Compound Name: 2-(3-nitro-1H-pyrazol-1-yl)ethanol

CAS No.: 956951-01-2

Cat. No.: B2552969

Get Quote

Executive Summary
2-(3-nitro-1H-pyrazol-1-yl)ethanol (CAS 956951-01-2) is a functionalized heterocyclic

intermediate critical in the development of high-energy density materials (HEDMs) and

pharmaceutical scaffolds. Characterized by a nitro-substituted pyrazole ring with a hydroxyethyl

tail, it serves as a dual-utility precursor: the nitro group provides energetic potential or a handle

for reduction to amines, while the hydroxyl group offers a site for esterification (e.g., to nitrate

esters) or further alkylation.

This guide provides a comprehensive technical analysis of the compound, detailing its

synthesis via regioselective N-alkylation, physicochemical properties, and downstream

applications in energetic plasticizers and bioactive molecule design.

Chemical Profile & Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2552969#bc-rfq
https://www.benchchem.com/product/b2552969/docs?utm_src=pdf-body#2-3-nitro-1h-pyrazol-1-yl-ethanol-technical-profile-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

CAS Number 956951-01-2

IUPAC Name 2-(3-Nitro-1H-pyrazol-1-yl)ethanol

Synonyms
1-(2-Hydroxyethyl)-3-nitropyrazole; 3-Nitro-1-

pyrazoleethanol

Molecular Formula C₅H₇N₃O₃

Molecular Weight 157.13 g/mol

Physical State
Solid (typically yellow to orange crystalline

powder)

Solubility
Soluble in polar organic solvents (DMSO, DMF,

Ethanol), Water

Key Functional Groups
Nitro (-NO₂), Hydroxyl (-OH), Pyrazole (N-N

heterocycle)

Synthesis Protocol: Regioselective N-Alkylation
The primary synthetic route involves the N-alkylation of 3-nitro-1H-pyrazole (CAS 26621-44-3)

with 2-chloroethanol or ethylene oxide. A critical challenge in this synthesis is controlling

regioselectivity between the N1-alkylation (yielding the target 3-nitro isomer) and N2-alkylation

(yielding the 5-nitro isomer).

Reaction Mechanism & Regiochemistry
The 3-nitropyrazole starting material exists in tautomeric equilibrium. Under basic conditions,

the pyrazolate anion is formed. Alkylation at the nitrogen adjacent to the carbon bearing the

nitro group (N2) is sterically hindered and electronically less favored compared to the distal

nitrogen (N1). Therefore, the 1,3-isomer (Target) is thermodynamically and kinetically favored

over the 1,5-isomer.

Experimental Workflow
Reagents:
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Substrate: 3-Nitro-1H-pyrazole (1.0 eq)

Alkylating Agent: 2-Chloroethanol (1.2 – 1.5 eq) or Ethylene Oxide

Base: Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile

Catalyst (Optional): Potassium Iodide (KI) to accelerate alkylation via Finkelstein reaction in

situ.

Step-by-Step Protocol:
Deprotonation: Charge a reaction vessel with 3-nitro-1H-pyrazole and DMF. Add K₂CO₃ (2.0

eq) and stir at room temperature for 30 minutes to generate the pyrazolate anion.

Alkylation: Add 2-chloroethanol dropwise. If using KI (0.1 eq), add it prior to the alkyl halide.

Heating: Heat the mixture to 80–90°C for 6–12 hours. Monitor conversion via TLC (eluent:

Ethyl Acetate/Hexane) or HPLC.

Workup:

Cool the mixture to room temperature.

Filter off inorganic salts (KCl/K₂CO₃).

Concentrate the filtrate under reduced pressure to remove DMF.

Dissolve the residue in Ethyl Acetate and wash with water (to remove unreacted 2-

chloroethanol and traces of DMF) and brine.

Purification: The crude product is often an oil or low-melting solid. Recrystallize from

Ethanol/Water or purify via column chromatography (SiO₂) if the 1,5-isomer is present in

significant quantities.
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Figure 1: Synthetic pathway illustrating the regioselective alkylation of 3-nitropyrazole to yield

the target ethanol derivative.

Characterization & Analytics
To validate the identity of CAS 956951-01-2, researchers should look for the following

diagnostic signals.

Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆, 400 MHz):

Pyrazole Ring: Two doublets (or d/d) in the aromatic region (~7.0 – 8.5 ppm). The proton

at C5 (adjacent to N1) typically shifts downfield.

Ethyl Linker:

Triplets at ~4.2 ppm (N-CH₂) and ~3.8 ppm (CH₂-OH).

Broad singlet for -OH (exchangeable with D₂O).

¹³C NMR:

Signals for pyrazole carbons (C3-NO₂, C4, C5).[1][2]

Aliphatic signals for -N-CH₂- and -CH₂-OH (~50-60 ppm).

Vibrational Spectroscopy (FT-IR)
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NO₂ Group: Asymmetric stretch at ~1530–1550 cm⁻¹; Symmetric stretch at ~1340–1360

cm⁻¹.

OH Group: Broad absorption at 3200–3400 cm⁻¹.

C=N / C=C: Ring stretches at 1400–1500 cm⁻¹.

Applications in Research & Development
Energetic Materials (HEDMs)
The compound is a vital intermediate for Energetic Plasticizers.

Nitration: The hydroxyl group can be esterified with 98% HNO₃/Ac₂O to form the Nitrate

Ester (2-(3-nitro-1H-pyrazol-1-yl)ethyl nitrate).

Utility: This derivative adds energy content (oxygen balance) while improving the mechanical

properties of propellant binders compared to inert plasticizers.

Pharmaceutical Intermediates
Reduction: The nitro group can be reduced (H₂/Pd-C or Fe/HCl) to an amine (CAS 84407-

13-6), creating a 2-(3-amino-1H-pyrazol-1-yl)ethanol scaffold.

Linker Chemistry: The hydroxyethyl arm serves as a spacer, allowing the bioactive pyrazole

core to be tethered to other pharmacophores in fragment-based drug discovery (FBDD).

Application Workflow Diagram
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Figure 2: Divergent application pathways for CAS 956951-01-2 in energetic materials and

pharmaceutical synthesis.

Safety & Handling
Hazard Class: While less sensitive than polynitro compounds, mono-nitro pyrazoles should

be treated as potentially energetic.

Handling: Use non-sparking tools. Avoid heating dry solids beyond 100°C unless thermal

stability is established (DSC/TGA).

Toxicity: GHS Classification typically includes H302 (Harmful if swallowed) and H315/H319

(Skin/Eye Irritation).

Storage: Store in a cool, dry place away from strong reducing agents and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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